Substrate vs ATP-Competitive JNK Inhibition
L-JNKI-1 functions as a substrate-competitive inhibitor that blocks the JNK–c-Jun protein–protein interaction without occupying the ATP-binding site [1]. In contrast, SP600125, AS601245, and CC-401 are ATP-competitive inhibitors that displace ATP from the nucleotide-binding pocket [2][3]. Kinetic characterization of human JNK2α2 demonstrated that the JIP-1 peptide (the core inhibitory domain of L-JNKI-1) acts as a noncompetitive inhibitor with respect to ATP, whereas SP600125 exhibits competitive inhibition for ATP [4]. This mechanistic distinction has implications for selectivity: substrate-competitive inhibitors target the less-conserved docking groove rather than the highly conserved ATP pocket shared across the kinome [5].
| Evidence Dimension | Inhibition mechanism and ATP competition mode |
|---|---|
| Target Compound Data | Substrate-competitive; noncompetitive with respect to ATP; blocks JNK–c-Jun interaction |
| Comparator Or Baseline | SP600125: ATP-competitive (reversible). AS601245: ATP-competitive. CC-401: ATP-competitive. BI-78D3: substrate-competitive (small molecule, competes with JIP-1 binding). |
| Quantified Difference | Mechanism class: L-JNKI-1 does not compete with ATP; SP600125 and CC-401 compete with ATP (SP600125 Ki = 0.19 μM vs ATP) [2][4]. |
| Conditions | In vitro kinase assays using recombinant human JNK2 (Bennett 2001); kinetic analysis with JNK2α2 (LoGrasso 2007) [4]. |
Why This Matters
Substrate-competitive inhibition targets a binding surface with lower sequence conservation than the ATP pocket, potentially reducing off-target kinase cross-reactivity compared with ATP-competitive agents.
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- [2] Bennett BL, Sasaki DT, Murray BW, et al. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci U S A. 2001;98(24):13681-13686. View Source
- [3] Carboni S, Hiver A, Szyndralewiez C, et al. AS601245: a c-Jun NH2-terminal protein kinase inhibitor with neuroprotective properties. J Pharmacol Exp Ther. 2004;310(1):25-32. View Source
- [4] LoGrasso PV, Kamenecka T, Chen R, et al. Kinetic characterization of human JNK2α2 reaction mechanism using substrate competitive inhibitors. FASEB J. 2007;21(6):A1104. View Source
- [5] Bogoyevitch MA, Ngoei KR, Zhao TT, et al. c-Jun N-terminal kinase (JNK) signaling: recent advances and challenges. Biochim Biophys Acta. 2010;1804(3):463-475. View Source
